Cas no 1443346-12-0 (3-[(2-methylpiperidin-1-yl)methyl]benzenethiol)

• Product Name: 3-[(2-methylpiperidin-1-yl)methyl]benzenethiol
• CAS No: 1443346-12-0
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• MDL: MFCD19443043
• CID: 5150912
• Update Time: 2026-03-03

3-[(2-methylpiperidin-1-yl)methyl]benzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methylpiperidin-1-yl)methyl]benzenethiol

• MDL： MFCD19443043
• Inchi： 1S/C13H19NS/c1-11-5-2-3-8-14(11)10-12-6-4-7-13(15)9-12/h4,6-7,9,11,15H,2-3,5,8,10H2,1H3
• InChI Key： VJADLGKHEQTUIK-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC(CN2CCCCC2C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3-[(2-methylpiperidin-1-yl)methyl]benzenethiol

Comprehensive Overview of 3-[(2-methylpiperidin-1-yl)methyl]benzenethiol (CAS No. 1443346-12-0): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 3-[(2-methylpiperidin-1-yl)methyl]benzenethiol (CAS No. 1443346-12-0) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by a benzenethiol core modified with a 2-methylpiperidin-1-ylmethyl substituent, serves as a critical intermediate in pharmaceuticals, agrochemicals, and material science. Its CAS number 1443346-12-0 is frequently searched in chemical databases, reflecting its relevance in R&D and industrial processes.

The growing demand for high-performance chemical intermediates has propelled research into compounds like 3-[(2-methylpiperidin-1-yl)methyl]benzenethiol. Analysts note a surge in queries related to "sulfur-containing heterocycles" and "piperidine derivatives," aligning with trends in drug discovery and catalytic applications. This molecule's thiol group offers reactivity for conjugation, while the methylpiperidine moiety enhances solubility and bioavailability—key factors driving its adoption.

From a synthetic perspective, CAS 1443346-12-0 exemplifies innovations in green chemistry. Recent patents highlight its role in solvent-free reactions and atom-efficient catalysis, addressing environmental concerns. Researchers are particularly interested in its potential for metal-organic frameworks (MOFs) and bioconjugation techniques, topics dominating academic forums and AI-driven literature analyses.

Industry reports correlate the popularity of 3-[(2-methylpiperidin-1-yl)methyl]benzenethiol with breakthroughs in targeted drug delivery. Its balanced lipophilicity, evidenced by LogP values often discussed in QSAR studies, makes it a candidate for CNS-active compounds. These attributes respond to frequent search terms like "blood-brain barrier permeability enhancers" and "small molecule modulators."

Quality standards for CAS 1443346-12-0 adhere to stringent ICH guidelines, with HPLC purity thresholds exceeding 98% in commercial batches. Suppliers emphasize structural characterization via NMR and LC-MS, addressing the market's focus on "batch-to-batch consistency"—a top concern in pharmaceutical procurement. The compound's stability under nitrogen atmospheres further ensures shelf-life integrity.

Emerging applications in electronic materials have expanded the utility of this benzenethiol derivative. Its ability to form self-assembled monolayers (SAMs) on gold surfaces resonates with nanotechnology trends, particularly in "molecular electronics" and "biosensor interfaces." Such interdisciplinary potential positions 1443346-12-0 as a compound bridging chemistry and engineering.

Regulatory compliance remains paramount for 3-[(2-methylpiperidin-1-yl)methyl]benzenethiol. While not classified as hazardous under GHS standards, proper handling of its thiol functionality requires inert conditions—a detail frequently queried in safety data sheets. This aligns with industry-wide searches for "non-toxic sulfur reagents" and "air-sensitive compound storage."

Future prospects for CAS 1443346-12-0 include explorations in click chemistry and photopharmacology. With the rise of "theranostic agents" in medical literature, its dual reactivity profile offers avenues for multifunctional probes. Market analysts project growth in its use for fluorescent labeling and proteolysis-targeting chimeras (PROTACs).

In conclusion, 3-[(2-methylpiperidin-1-yl)methyl]benzenethiol exemplifies the convergence of structural ingenuity and practical utility. Its CAS number 1443346-12-0 continues to trend in chemical intelligence platforms, reflecting sustained demand across therapeutic, material, and catalytic domains. As research evolves toward sustainable molecular design, this compound stands poised to address both current and emerging scientific challenges.